5,9-dithia-1,7-diazatricyclo[6.3.0.02,6]undeca-2(6),3,7,10-tetraene-4-carboxylic acid
Overview
Description
Thieno[2’,3’:4,5]imidazo[2,1-b][1,3]thiazole-2-carboxylic acid is a heterocyclic compound . It has been used in the synthesis of chalcone derivatives, which have shown promising anticancer activities .
Synthesis Analysis
The synthesis of imidazo[2,1-b]thiazole-based chalcones involves the reaction of 1,2-diaminoethane with carbon disulphide in H2O/ETOH as solvent . The reaction of 4,5-dihydro-1H-imidazol-2-thiol on treatment with ethylchloro acetate and aromatic aldehyde in the presence of anhydrous sodium acetate and acetic acid as solvent gives (Z)-2-(arylidene)-5,6-dihydroimidazo thiazol-3(2H)-one .Molecular Structure Analysis
The molecular formula of Thieno[2’,3’:4,5]imidazo[2,1-b][1,3]thiazole-2-carboxylic acid is C8H4N2O2S2 . Further structural analysis can be performed using techniques like 1H NMR, 13C NMR, HPLC, and MS spectral analysis .Chemical Reactions Analysis
The compounds synthesized from Thieno[2’,3’:4,5]imidazo[2,1-b][1,3]thiazole-2-carboxylic acid have shown significant cytotoxic activity on different types of cancer cells . The cytotoxic ability of the compounds was tested on colorectal adenocarcinoma (HT-29), lung carcinoma (A-549), breast adenocarcinoma (MCF-7), and mouse fibroblast cells (3T3-L1) by XTT tests .Physical and Chemical Properties Analysis
The molecular weight of Thieno[2’,3’:4,5]imidazo[2,1-b][1,3]thiazole-2-carboxylic acid is 224.26 . More detailed physical and chemical properties can be determined using various analytical techniques.Mechanism of Action
Target of Action
Thieno[2’,3’:4,5]imidazo[2,1-b][1,3]thiazole-2-carboxylic acid and its derivatives have been found to exhibit significant anticancer activities . The primary targets of this compound are cancer cells, specifically colorectal adenocarcinoma (HT-29), lung carcinoma (A-549), and breast adenocarcinoma (MCF-7) cells . The compound interacts with DNA dodecamer and caspase-3, which play crucial roles in cell proliferation and apoptosis .
Mode of Action
The compound exerts its action by interacting with its targets and inducing changes that lead to cell death. Specifically, it causes mitochondrial membrane depolarization and multicaspase activation, leading to apoptosis in cancer cells . The compound’s interaction with DNA dodecamer and caspase-3 has been confirmed through in silico molecular docking studies .
Biochemical Pathways
The compound affects the biochemical pathways related to cell proliferation and apoptosis. By interacting with DNA dodecamer and caspase-3, it disrupts the normal functioning of these molecules, leading to cell death . The exact biochemical pathways affected by this compound are still under investigation.
Pharmacokinetics
Its potent anticancer activity suggests that it has good bioavailability and can effectively reach its target cells .
Result of Action
The result of the compound’s action is the induction of apoptosis in cancer cells. It has been found to exhibit higher cytotoxic activity on cancer cells than on normal cells . In particular, one of the derivatives of this compound, referred to as 3j, has shown significant cytotoxic activity on MCF-7 cells .
Safety and Hazards
Future Directions
The promising anticancer activities of the compounds synthesized from Thieno[2’,3’:4,5]imidazo[2,1-b][1,3]thiazole-2-carboxylic acid suggest that they could be further explored for the development of new anticancer drugs . Future research could focus on improving the selectivity of these compounds for cancer cells to reduce side effects .
Properties
IUPAC Name |
5,9-dithia-1,7-diazatricyclo[6.3.0.02,6]undeca-2(6),3,7,10-tetraene-4-carboxylic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4N2O2S2/c11-7(12)5-3-4-6(14-5)9-8-10(4)1-2-13-8/h1-3H,(H,11,12) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YVAYRVRJROAHIC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC2=NC3=C(N21)C=C(S3)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4N2O2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.